N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide
• InChI: InChI=1S/C14H13ClN2O4S/c1-21-12-6-5-10(8-11(12)15)17-13(18)9-22(19,20)14-4-2-3-7-16-14/h2-8H,9H2,1H3,(H,17,18)
• InChI Key: GGBQGWZUVBYUFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CS(=O)(=O)C2=CC=CC=N2)Cl
• Molecular Formula: C14H13ClN2O4S
• Molecular Weight: 340.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by the presence of a chloro and methoxy group on a phenyl ring, a pyridinyl group, and a sulfonylacetamide moiety. Its unique structure allows it to participate in a variety of chemical reactions and makes it a valuable compound for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide typically involves multiple steps. One common method involves the reaction of 3-chloro-4-methoxyaniline with 2-pyridinesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-N-(3-chloro-4-methoxyphenyl)acetamide
• N-(3-chloro-4-methoxyphenyl)-4-hydroxybenzamide

Uniqueness

N-(3-chloro-4-methoxyphenyl)-2-pyridin-2-ylsulfonylacetamide is unique due to its combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for specific research and industrial applications.